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Compound of Interest

Compound Name: Methyl 2-amino-5-cyanobenzoate

Cat. No.: B189269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties

and synthesis of Methyl 2-amino-5-cyanobenzoate, a key intermediate in the pharmaceutical

and agrochemical industries.

Physicochemical Properties
Methyl 2-amino-5-cyanobenzoate is a fine chemical intermediate with the molecular formula

C₉H₈N₂O₂. Its appearance is that of a pale yellow crystalline powder.[1] Key quantitative data

for this compound are summarized in the table below.

Property Value

Melting Point 120-126 °C[1]

Molecular Weight 176.17 g/mol

Appearance Pale yellow crystalline powder[1]

Boiling Point 334.08 °C at 760 mmHg

Density 1.262 g/cm³

Flash Point 155.846 °C
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Experimental Protocols
The appearance of a chemical compound is a fundamental physical property that can be

determined through visual inspection.

Methodology:

A small, representative sample of Methyl 2-amino-5-cyanobenzoate is placed on a clean,

white surface, such as a watch glass or a piece of weighing paper.

The sample is observed under adequate, neutral lighting against the white background.

The color (e.g., white, off-white, yellow, etc.) and the physical form (e.g., crystalline,

amorphous, powder, etc.) of the substance are recorded. For crystalline solids, the nature of

the crystals (e.g., needles, plates, prisms) can also be noted if observable.

This observation should be conducted in a well-ventilated area, and appropriate personal

protective equipment (PPE) should be worn.

The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

typically signifies a high-purity compound.

Methodology:

Sample Preparation: A small amount of dry Methyl 2-amino-5-cyanobenzoate is finely

ground into a powder using a mortar and pestle.

Capillary Tube Loading: The open end of a capillary melting point tube is pressed into the

powdered sample. The tube is then inverted and tapped gently to pack the powder into the

sealed end. The packed sample height should be approximately 2-3 mm.

Melting Point Apparatus: The loaded capillary tube is placed into a calibrated melting point

apparatus.

Measurement:

The temperature is increased rapidly to about 15-20 °C below the expected melting point.
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The heating rate is then reduced to 1-2 °C per minute to ensure accurate determination.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire sample has completely melted into a clear liquid is

recorded as the end of the melting range.

For high accuracy, the determination should be repeated at least twice, and the average

value reported.

Synthesis Workflow
Methyl 2-amino-5-cyanobenzoate is commonly synthesized via a cyanation reaction, where

the bromo-substituent on the aromatic ring of a precursor is replaced with a cyano group. A

typical laboratory-scale synthesis involves the use of copper(I) cyanide.

The following diagram illustrates the experimental workflow for the synthesis of Methyl 2-
amino-5-cyanobenzoate from Methyl 2-amino-5-bromobenzoate.

Start
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Combine Heat to 170°C for 4 hours
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Wash solid with:
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at 50°C Methyl 2-amino-5-cyanobenzoate
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Caption: Synthesis workflow for Methyl 2-amino-5-cyanobenzoate.

This protocol is adapted from a similar synthesis of a related compound and outlines the

cyanation of Methyl 2-amino-5-bromobenzoate.

Materials:

Methyl 2-amino-5-bromobenzoate

Copper(I) cyanide (CuCN)
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N-Methyl-2-pyrrolidinone (NMP)

Ammonia solution (e.g., 12% in H₂O)

Deionized water

Procedure:

In a reaction vessel equipped with a stirrer and a condenser, combine Methyl 2-amino-5-

bromobenzoate and N-methyl-2-pyrrolidinone (NMP).

Add copper(I) cyanide to the mixture.

Heat the reaction mixture to 170 °C for 4 hours with continuous agitation.

After the reaction is complete, cool the mixture to 120 °C.

Slowly add hot water (90 °C) dropwise to the reaction mixture over a period of 30 minutes to

precipitate the product.

Filter the resulting suspension to isolate the solid product.

Wash the collected solid sequentially with an ammonia solution and then with water.

Dry the purified solid in a vacuum oven at 50 °C to obtain Methyl 2-amino-5-
cyanobenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on Methyl 2-amino-5-
cyanobenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b189269#methyl-2-amino-5-cyanobenzoate-melting-
point-and-appearance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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